Cas no 502656-68-0 (1-Hexanamine, 6-[4-(1H-imidazol-1-yl)phenoxy]-N,N-dimethyl-,dihydrochloride)

• Product Name: 1-Hexanamine, 6-[4-(1H-imidazol-1-yl)phenoxy]-N,N-dimethyl-,dihydrochloride
• CAS No: 502656-68-0
• MF: C₁₇H₂₇Cl₂N₃O
• MW: 360.32178235054
• CID: 1567800
• PubChem ID: 71433756
• Update Time: 2025-06-28

1-Hexanamine, 6-[4-(1H-imidazol-1-yl)phenoxy]-N,N-dimethyl-,dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine, 6-[4-(1H-imidazol-1-yl)phenoxy]-N,N-dimethyl-,dihydrochloride
• 6-[4-(1H-IMIDAZOL-1-YL)PHENOXY]-N,N-DIMETHYL-1-HEXANAMINE, DIHYDROCHLORIDE
• CAY10462
• 6-(4-imidazol-1-ylphenoxy)-N,N-dimethylhexan-1-amine:dihydrochloride
• CAY10462 2HCl
• CAY 10462 dihydrochloride
• CAY 10462 (dihydrochloride)
• DTXSID10849543
• TS-08884
• 6-[4-(1H-Imidazol-1-yl)phenoxy]-N,N-dimethyl-1-hexanamine,dihydrochloride
• DS-016139
• HY-120648A
• 6-(4-imidazol-1-ylphenoxy)-N,N-dimethylhexan-1-amine;dihydrochloride
• CAY10462 (dihydrochloride)
• AKOS027276452
• 6-(4-(1H-Imidazol-1-yl)phenoxy)-N,N-dimethylhexan-1-amine dihydrochloride
• SR-01000946730-1
• CAY10462?
• SR-01000946730
• 6-[4-(1H-Imidazol-1-yl)phenoxy]-N,N-dimethylhexan-1-amine--hydrogen chloride (1/2)
• 502656-68-0
• CS-0078531

• Inchi： 1S/C17H25N3O.2ClH/c1-19(2)12-5-3-4-6-14-21-17-9-7-16(8-10-17)20-13-11-18-15-20;;/h7-11,13,15H,3-6,12,14H2,1-2H3;2*1H
• InChI Key： SRCWAJONAASSNJ-UHFFFAOYSA-N
• SMILES： CN(CCCCCCOC1C=CC(N2C=NC=C2)=CC=1)C.Cl.Cl

Computed Properties

• Exact Mass: 359.1531179g/mol
• Monoisotopic Mass: 359.1531179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 265
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Hexanamine, 6-[4-(1H-imidazol-1-yl)phenoxy]-N,N-dimethyl-,dihydrochloride

Recent Advances in the Study of 1-Hexanamine, 6-[4-(1H-imidazol-1-yl)phenoxy]-N,N-dimethyl-,dihydrochloride (CAS: 502656-68-0)

The compound 1-Hexanamine, 6-[4-(1H-imidazol-1-yl)phenoxy]-N,N-dimethyl-,dihydrochloride (CAS: 502656-68-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical applications.

Recent studies have highlighted the unique structural features of this compound, which combines an imidazole ring with a phenoxy linker and a dimethylaminohexylamine moiety. This configuration is believed to contribute to its interaction with various biological targets, particularly in the central nervous system (CNS). Researchers have explored its role as a modulator of neurotransmitter receptors, with promising results in preclinical models of neurological disorders.

One of the key findings from recent investigations is the compound's affinity for specific subtypes of serotonin and dopamine receptors. In vitro assays have demonstrated its ability to bind with high selectivity to 5-HT2A and D2 receptors, suggesting potential applications in the treatment of psychiatric conditions such as schizophrenia and depression. Furthermore, molecular docking studies have provided insights into the binding interactions at the atomic level, offering a foundation for further structural optimization.

In addition to its CNS activity, 1-Hexanamine, 6-[4-(1H-imidazol-1-yl)phenoxy]-N,N-dimethyl-,dihydrochloride has shown promise in oncology research. Preliminary studies indicate that it may inhibit the proliferation of certain cancer cell lines by interfering with intracellular signaling pathways. Specifically, it has been observed to suppress the activity of protein kinases involved in cell cycle regulation, making it a candidate for further investigation as an anticancer agent.

The pharmacokinetic profile of this compound has also been a subject of recent research. Studies in animal models have revealed favorable absorption and distribution characteristics, with good penetration of the blood-brain barrier. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are currently exploring prodrug strategies and formulation improvements to enhance its therapeutic index.

In conclusion, 1-Hexanamine, 6-[4-(1H-imidazol-1-yl)phenoxy]-N,N-dimethyl-,dihydrochloride represents a promising scaffold for drug development in multiple therapeutic areas. Its unique chemical structure and diverse biological activities warrant further investigation to fully elucidate its mechanisms of action and clinical potential. Future research should focus on advancing its preclinical development and exploring novel derivatives with improved efficacy and safety profiles.